N1-(2,5-dimethylphenyl)-N2-(2-(2-(o-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• InChI: InChI=1S/C23H23N5O2S/c1-14-8-9-16(3)19(12-14)25-22(30)21(29)24-11-10-17-13-31-23-26-20(27-28(17)23)18-7-5-4-6-15(18)2/h4-9,12-13H,10-11H2,1-3H3,(H,24,29)(H,25,30)
• InChI Key: IGZYIXUUELZFTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC=C4C
• Molecular Formula: C23H23N5O2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 895791-68-1

Description

The compound you mentioned is a complex organic molecule that appears to contain a triazole ring and an oxalamide group. Triazole rings are five-membered rings containing two carbon atoms and three nitrogen atoms. Oxalamides are a type of amide where the amide nitrogen is bonded to a carbonyl group.

Molecular Structure Analysis

The triazole ring in this compound is likely to contribute to its stability and reactivity. The oxalamide group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

Triazoles are known to undergo a variety of chemical reactions, including N-alkylation and N-arylation. Oxalamides can undergo hydrolysis to form oxalic acid and amines.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some triazole derivatives have been studied for their antimicrobial, anticonvulsant, anti-inflammatory, and anticancer activities.

Future Directions

Triazoles and oxalamides are both areas of active research in medicinal chemistry, and new synthetic methods and applications are being developed. This compound could potentially be studied for its biological activity and used as a starting point for the development of new drugs.